Cas no 19019-04-6 (Benzonitrile,2-methoxy-3,5-dinitro-)

• Product Name: Benzonitrile,2-methoxy-3,5-dinitro-
• CAS No: 19019-04-6
• MF: C₈H₅N₃O₅
• MW: 223.142401456833
• CID: 206657
• PubChem ID: 87898
• Update Time: 2025-04-19

Benzonitrile,2-methoxy-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-methoxy-3,5-dinitro-
• 2-methoxy-3,5-dinitrobenzonitrile
• Einecs 242-757-1
• 2-Cyano-4,6-dinitroanisole
• SCHEMBL9736340
• AKOS005449110
• 19019-04-6
• NS00026219
• A4277
• DTXSID20172495

• Inchi： 1S/C8H5N3O5/c1-16-8-5(4-9)2-6(10(12)13)3-7(8)11(14)15/h2-3H,1H3
• InChI Key： BKJAXBDANXXYKI-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.02295
• Monoisotopic Mass: 223.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.52
• Boiling Point: 388.3°Cat760mmHg
• Flash Point: 188.6°C
• Refractive Index: 1.595
• PSA: 119.3